Cas no 103-61-7 (Cinnamyl butyrate)

• Product Name: Cinnamyl butyrate
• CAS No: 103-61-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD00027135
• CID: 35233
• PubChem ID: 125307547
• Update Time: 2025-09-28

Cinnamyl butyrate Chemical and Physical Properties

Names and Identifiers

• cinnamyl butyrate
• CINNAMYL-BUTYRATE FCC
• butanoic acid 3-phenyl-2-propenyl ester
• FEMA 2296
• 3-phenylprop-2-enyl butanoate
• Butyric Acid Cinnamyl Ester
• trans-Cinnamyl butyrate
• butynoic acid, 3-phenyl-2-propenyl ester
• cinnamyl butanoate
• Nsc30528
• Wln: 3vo2U1r
• Cinnamylbutyrat
• CINNAMYL N-BUTYRATE
• Butyrate and cinnamon
• 3-PHENYLALLYL BUTYRATE
• butyric acid, cinnamyl ester
• cinnamylbutanoate
• Phenylpropenyl n-butyrate
• FEMA No. 2296
• 3-Phenyl-2-propenyl butanoate
• Butanoic acid, 3-phenyl-2-propenyl ester
• 3-Phenyl-2-propen-1-yl butyrate
• 3-Phenyl-2-propen-1-yl butanoate
• TKZ9V37P1G
• Butanoic acid, 3-phenyl-2-pr
• trans-Cinnamyl butyrate, >=96%, FCC
• CS-0440073
• AI3-02461
• BRN 3200585
• Butanoic acid, (2E)-3-phenyl-2-propenyl ester
• NSC-30528
• MFCD00027135
• NSC 30528
• Cinnamylbutyrate
• Cinnamyl butyrate [FCC]
• UNII-TKZ9V37P1G
• Q27290010
• [(E)-3-phenylprop-2-enyl] butanoate
• trans-Cinnamyl butyrate, analytical standard
• 3-PHENYLPROP-2-EN-1-YL BUTANOATE
• Cinnamyl butyrate [FHFI]
• DTXSID901313849
• CHEBI:195938
• EINECS 203-128-7
• AS-64094
• 103-61-7
• butanoic acid 3-phenyl-prop-2-en-1-yl ester
• Butanoic acid, 3-phenyl-2-propen-1-yl ester
• SCHEMBL356660
• (2E)-3-Phenyl-2-propenyl butyrate #
• NS00012095
• (2E)-3-phenylprop-2-en-1-yl butanoate
• YZYPQKZWNXANRB-UXBLZVDNSA-N
• 78761-39-4
• Cinnamyl butyrate

• MDL： MFCD00027135
• Inchi： 1S/C13H16O2/c1-2-7-13(14)15-11-6-10-12-8-4-3-5-9-12/h3-6,8-10H,2,7,11H2,1H3/b10-6+
• InChI Key： YZYPQKZWNXANRB-UXBLZVDNSA-N
• SMILES： O(C/C=C/C1C=CC=CC=1)C(CCC)=O
• BRN： 3200585

Computed Properties

• Exact Mass: 204.11500
• Monoisotopic Mass: 204.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.1

Experimental Properties

• Color/Form: Colorless or yellowish liquid. It has sweet cinnamon ester fragrance and floral fragrance, and it has a sweet honey like aroma when diluted.
• Density: 1.013 g/mL at 25 °C(lit.)
• Boiling Point: 300 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.526(lit.)
• PSA: 26.30000
• LogP: 3.04310
• FEMA: 2296 | CINNAMYL BUTYRATE

Cinnamyl butyrate Security Information

• Prompt：warning
• Hazard Statement： H316
• Warning Statement： P332+P313
• WGK Germany：2
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• RTECS：ES8815000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Cinnamyl butyrate

Cinnamyl Butyrate (CAS No. 103-61-7): A Comprehensive Overview

Cinnamyl butyrate (CAS No. 103-61-7) is a versatile organic compound with a wide range of applications in the fields of fragrance, flavor, and pharmaceuticals. This compound is known for its pleasant, sweet, and fruity aroma, making it a valuable component in various consumer products. In this article, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements related to cinnamyl butyrate.

Cinnamyl butyrate is a ester formed by the reaction of cinnamyl alcohol and butyric acid. Its molecular formula is C₁₃H₁₈O₂, and it has a molecular weight of 206.28 g/mol. The compound is a colorless to pale yellow liquid with a characteristic sweet and fruity odor. It is soluble in most organic solvents but has limited solubility in water.

The synthesis of cinnamyl butyrate can be achieved through several methods, including direct esterification and transesterification. Direct esterification involves the reaction of cinnamyl alcohol with butyric acid in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This method is widely used due to its simplicity and high yield. Transesterification, on the other hand, involves the reaction of cinnamyl alcohol with an ester of butyric acid, such as ethyl butyrate, in the presence of a base catalyst like sodium hydroxide or potassium hydroxide.

In the fragrance industry, cinnamyl butyrate is highly valued for its ability to enhance the overall scent profile of perfumes and fragrances. It is often used in combination with other fragrance compounds to create complex and appealing scents. The compound's sweet and fruity notes make it particularly suitable for use in floral and fruit-based fragrances.

In the food industry, cinnamyl butyrate serves as a flavoring agent in various food products, including baked goods, confectionery, and beverages. Its pleasant taste and aroma contribute to the sensory appeal of these products, enhancing consumer satisfaction. The compound is generally recognized as safe (GRAS) by regulatory bodies such as the U.S. Food and Drug Administration (FDA), making it a reliable choice for food manufacturers.

Recent research has explored the potential health benefits of cinnamyl butyrate. Studies have shown that this compound may possess antioxidant properties, which can help protect cells from damage caused by free radicals. Additionally, some research suggests that cinnamyl butyrate may have anti-inflammatory effects, making it a potential candidate for use in topical formulations designed to alleviate skin conditions such as eczema and psoriasis.

In the pharmaceutical industry, cinnamyl butyrate has been investigated for its potential therapeutic applications. One area of interest is its use as a prodrug carrier for targeted drug delivery systems. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. By attaching a drug molecule to cinnamyl butyrate, researchers aim to improve drug solubility and bioavailability while reducing side effects.

The environmental impact of cinnamyl butyrate production and use has also been a topic of recent research. Studies have focused on developing more sustainable synthesis methods that reduce waste generation and energy consumption. For example, green chemistry approaches such as using renewable feedstocks and catalytic processes have shown promise in reducing the environmental footprint of cinnamyl butyrate production.

In conclusion, cinnamyl butyrate (CAS No. 103-61-7) is a multifaceted compound with significant applications in fragrance, flavor, and pharmaceutical industries. Its unique chemical properties make it an essential component in various consumer products, while ongoing research continues to uncover new potential uses and benefits. As advancements in synthesis methods and application technologies continue to evolve, the future prospects for cinnamyl butyrate remain promising.